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Compound of Interest

Compound Name: (-)-Pinene

Cat. No.: B8432373

Essential Safety and Handling Guide for (-)-
Pinene

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This guide provides essential, immediate safety and logistical
information for handling (-)-Pinene, including personal protective equipment (PPE), operational
protocols, and disposal plans.

(-)-Pinene is a flammable liquid and vapor that can cause skin irritation, allergic skin reactions,
and may be fatal if swallowed and enters the airways.[1] Adherence to strict safety protocols is
crucial to mitigate these risks.

Personal Protective Equipment (PPE)

The appropriate PPE should be worn at all times when handling (-)-Pinene to minimize
exposure and ensure personal safety.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[2]

Protects against splashes and
vapors that can cause serious

eye irritation.[1]

Hand Protection

Chemical-resistant gloves
(e.g., Neoprene, Nitrile rubber,
Viton®).[3][4]

Prevents skin contact, which
can cause irritation and allergic
reactions.[5][1] The suitability
and durability of the glove type
depend on the frequency and

duration of contact.[6]

Body Protection

Flame-retardant antistatic
protective clothing, a lab coat,
or a chemical-resistant apron.
For larger scale operations, a
complete suit protecting
against chemicals is

recommended.[7][8]

Protects against accidental
splashes and contact with

flammable material.

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate or for
exposure above the limits, a
NIOSH-approved respirator
with an organic vapor cartridge

is required.[3]

Prevents inhalation of vapors,
which can irritate the
respiratory tract and cause

dizziness or drowsiness.[6]

Footwear

Closed-toe shoes made of a

chemical-resistant material.

Protects feet from spills.

Chemical Properties and Exposure Limits

Understanding the physical and chemical properties of (-)-Pinene is essential for safe handling

and storage.
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Property

Value

Molecular Formula

C1oH16[9]

Molecular Weight 136.23 g/mol [9]

Appearance Colorless liquid with a turpentine-like odor.[10]
Boiling Point 155-156 °C

Flash Point 32.2 °C (90.0 °F)[1]

Density 0.858 g/mL at 25 °C

Solubility Insoluble in water. Soluble in ethanol, ether, and

chloroform.[11]

Occupational Exposure Limits:

Organization

Limit

100 ppm (as Turpentine) over an 8-hour

OSHA (PEL
( ) workshift.[3]
NIOSH (REL) 100 ppm (as Turpentine) over a 10-hour
workshift.[3]
ACGIH (TLV) 20 ppm over an 8-hour workshift.[1][3]

Handling and Disposal Workflow

The following diagram outlines the standard operating procedure for the safe handling and

disposal of (-)-Pinene.
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Safe Handling and Disposal Workflow for (-)-Pinene

Preparation
- Review SDS
- Ensure proper ventilation
- Don appropriate PPE

Proceed with caution

Handling
- Ground/bond container

- Use non-sparking tools
- Keep away from ignition sources

Use in Experiment

Spill Response
- Remove ignition sources
- Absorb with inert material
- Place in a suitable container for disposal
1

After use

Storage
- Store in a cool, well-ventilated area

- Keep container tightly closed
- Store away from oxidizing agents

\
\
\
\
\
\
\
\
\
\
\
\
\
\

When no longer needed

Disposal
- Dispose of as hazardous waste

- Follow local, state, and federal regulations
- Do not empty into drains

Click to download full resolution via product page
Caption: Workflow for safe handling of (-)-Pinene.
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Emergency Procedures

Spill: In case of a spill, immediately remove all ignition sources.[6] Absorb the spill with an inert,
non-combustible material such as sand or earth.[5][1] Place the contaminated material into a
suitable, labeled container for disposal. Ensure the area is well-ventilated.

First Aid:

If Swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor.[5][1]

« If on Skin: Remove contaminated clothing and wash the skin with plenty of soap and water. If
irritation or a rash occurs, seek medical attention.[5]

« If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[6]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek medical advice if irritation persists.[1]

Disposal Plan

(-)-Pinene and its container must be disposed of as hazardous waste in accordance with local,
regional, and national regulations.[7] Do not allow the chemical to enter drains or waterways.
Contaminated packaging should be handled in the same way as the substance itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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